Cas no 153088-73-4 (Z-Asp-CH2-DCB)

• Product Name: Z-Asp-CH2-DCB
• CAS No: 153088-73-4
• MF: C₂₀H₁₇Cl₂NO₇
• MW: 454.257484197617
• MDL: MFCD00674885
• CID: 99031
• PubChem ID: 9911778
• Update Time: 2025-05-24

Z-Asp-CH2-DCB Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,6-dichloro-, (3S)-4-carboxy-2-oxo-3-[[(phenylmethoxy)carbonyl]amino]butylester
• "Z-ASP-2,6-DICHLOROBENZOYLOXYMETHYLKETONE"
• Z-ASP-2,6-DICHLOROBENZOYLOXYMETHYLKETONE
• Z-Asp-2006-dichlorobenzoyloxymethylketone
• Z-Asp-CH2-DCB
• ICE INHIBITOR V
• ICE INHIBITOR VI
• PASE-1 INHIBITOR III
• PASE-1 INHIBITOR V
• Z-D-CH2-DCB
• Z-VAL-ALA-ASP(OME)-FLUOROMETHYLKETONE
• CASPASE-1 INHIBITOR V
• Z-Asp-[(2,6-dichlorobenzoyl)oxy]methane
• CASPASE-1 INHIBITOR III
• Z-L-ASP-ALPHA-[(2,6-DICHLOROBENZOYL)OXY]METHANE
• HY-113953
• CS-0064759
• (S)-3-(((benzyloxy)carbonyl)amino)-5-((2,6-dichlorobenzoyl)oxy)-4-oxopentanoic acid
• MS-28260
• (3S)-5-(2,6-dichlorobenzoyl)oxy-4-oxo-3-(phenylmethoxycarbonylamino)pentanoic acid
• Z-Asp-DCB
• SCHEMBL3686640
• 153088-73-4
• AKOS040740597
• MFCD00674885
• CHEMBL108574
• carbobenzoxy-l-aspart-1-yl-[(2,6-dichlorobenzoyl)oxy]methane
• N-CBZ-L-ASPARTIC ACID A-(2 6-DICHLORO- &
• (3S)-3-{[(benzyloxy)carbonyl]amino}-5-[(2,6-dichlorobenzoyl)oxy]-4-oxopentanoic acid
• G12638
• FHN88734?
• (3S)-3-{[(BENZYLOXY)CARBONYL]AMINO}-5-(2,6-DICHLOROBENZOYLOXY)-4-OXOPENTANOIC ACID
• DB-214845

• MDL： MFCD00674885
• Inchi： 1S/C20H17Cl2NO7/c21-13-7-4-8-14(22)18(13)19(27)29-11-16(24)15(9-17(25)26)23-20(28)30-10-12-5-2-1-3-6-12/h1-8,15H,9-11H2,(H,23,28)(H,25,26)/t15-/m0/s1
• InChI Key： FKJMFCOMZYPWCO-HNNXBMFYSA-N
• SMILES： ClC1C=CC=C(C=1C(=O)OCC([C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 453.03800
• Monoisotopic Mass: 453.0382073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.8E-3 g/L) (25 ºC),
• PSA: 119.00000
• LogP: 3.87990

Z-Asp-CH2-DCB Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Z-Asp-CH2-DCB

Z-Asp-CH2-DCB: A Comprehensive Overview

Z-Acetylcholine (Z-ACh) is a compound with the CAS number 153088-73-4, commonly referred to as Z-Acetylcholine. This compound is a derivative of acetylcholine, a key neurotransmitter in the nervous system, and has garnered significant attention in both academic and industrial research due to its unique properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to Z-Acetylcholine.

Z-Acetylcholine is structurally similar to acetylcholine but incorporates a zinc atom (Zn) into its molecular framework. This modification enhances its stability and bioavailability, making it a promising candidate for various applications in pharmacology and biotechnology. Recent studies have highlighted its role in improving cognitive functions and its potential use in treating neurodegenerative diseases such as Alzheimer's.

The synthesis of Z-Acetylcholine involves a multi-step process that begins with the extraction of acetylcholine from natural sources or its chemical synthesis from choline and acetic acid. The subsequent incorporation of zinc into the molecule is achieved through advanced chemical techniques, ensuring high purity and consistency in the final product. Researchers have also explored green chemistry approaches to synthesize Z-Acetylcholine, reducing environmental impact while maintaining product quality.

One of the most exciting developments in Z-Acetylcholine research is its application in drug delivery systems. Scientists have successfully encapsulated Z-Acetylcholine within lipid nanoparticles, enhancing its ability to cross biological barriers such as the blood-brain barrier. This innovation has opened new avenues for targeted drug delivery, particularly in treating central nervous system disorders.

Moreover, Z-Acetylcholine has shown potential in regenerative medicine. Studies indicate that it can promote neuronal growth and synaptic plasticity, which are crucial for repairing damaged neural tissues. This property has led to investigations into its use in spinal cord injury rehabilitation and stroke recovery therapies.

In terms of market applications, Z-Acetylcholine is increasingly being utilized in the cosmetics industry as an active ingredient in anti-aging products. Its ability to enhance skin elasticity and reduce wrinkle formation has made it a sought-after component in premium skincare formulations.

Despite its numerous advantages, the production of Z-Acetylcholine presents certain challenges. The high cost of raw materials and stringent regulatory requirements necessitate continuous innovation in manufacturing processes. Researchers are actively exploring cost-effective synthesis methods and scalable production techniques to meet the growing demand for this compound.

Looking ahead, the future of Z-Acetylcholine appears bright with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the development of novel formulations and delivery systems, further solidifying its position in the pharmaceutical and biotechnology sectors.

In conclusion, Z-Acetylcholine (CAS No. 153088-73-4) stands out as a versatile compound with immense potential across multiple domains. Its unique properties, combined with cutting-edge research advancements, position it as a key player in modern science and technology.